Cas no 6994-40-7 (Benzophenone,2,4-dihydroxy-4'-nitro- (7CI,8CI))

• Product Name: Benzophenone,2,4-dihydroxy-4'-nitro- (7CI,8CI)
• CAS No: 6994-40-7
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• CID: 527697
• PubChem ID: 283373
• Update Time: 2025-04-19

Benzophenone,2,4-dihydroxy-4'-nitro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Benzophenone,2,4-dihydroxy-4'-nitro- (7CI,8CI)
• (2,4-dihydroxyphenyl)-(4-nitrophenyl)methanone
• (2,4-dihydroxyphenyl)(4-nitrophenyl)methanone
• 2,4-Dihydroxy-4'-nitro-benzophenon
• 2,4-dihydroxy-4'-nitro-benzophenone
• AC1L5YHX
• AC1Q5EDA
• AG-J-46489
• AR-1H9280
• Benzophenone, 2,4-dihydroxy-4'-nitro-
• CTK5D1578
• NSC137928
• NSC-137928
• DTXSID50300628
• 6994-40-7

• Inchi： 1S/C13H9NO5/c15-10-5-6-11(12(16)7-10)13(17)8-1-3-9(4-2-8)14(18)19/h1-7,15-16H
• InChI Key： SGDKXQGGKPQZGD-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C1C=CC(=CC=1)[N+](=O)[O-])=O)O

Computed Properties

• Exact Mass: 259.04807
• Monoisotopic Mass: 259.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 506.5°Cat760mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.676
• PSA: 100.67
• LogP: 2.76020